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Compound of Interest

Compound Name: Tantalum(IV) carbide

Cat. No.: B15351104 Get Quote

Tantalum(IV) Carbide: A Comparative Guide to
Corrosion Resistance
For researchers, scientists, and drug development professionals, selecting materials that can

withstand aggressive chemical environments is a critical decision. This guide provides a

comprehensive performance evaluation of Tantalum(IV) carbide (TaC) in corrosive

environments, comparing it with other common corrosion-resistant materials. The information

presented is supported by experimental data to facilitate informed material selection.

Tantalum(IV) carbide (TaC) is an extremely hard, refractory ceramic material known for its

high melting point and chemical inertness. Its performance in corrosive environments is a key

factor in its selection for demanding applications. This guide compares the corrosion resistance

of TaC with other widely used materials: Tungsten Carbide (WC), Titanium Carbide (TiC),

Silicon Carbide (SiC), and two common superalloys, Hastelloy C-276 and Inconel 625.

Comparative Corrosion Performance Data
The following tables summarize the quantitative corrosion data for TaC and its alternatives in

various corrosive media. It is important to note that corrosion rates can be influenced by the

specific experimental conditions, including temperature, concentration, and aeration of the

corrosive medium.
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Table 1: Corrosion Performance in Acidic Environments
(Sulfuric Acid - H₂SO₄)

Material
Concentrati
on (%)

Temperatur
e (°C)

Corrosion
Rate
(mm/year)

Pitting
Potential (V
vs. SCE)

Corrosion
Current
Density
(µA/cm²)

Tantalum (IV)

Carbide

(TaC)

96 230 < 0.05 Not Reported
Low

(qualitative)

Tungsten

Carbide (WC-

Co)

1 M (approx.

9.8%)
25 0.1 - 0.5 Not Reported 10 - 50

Titanium

Carbide (TiC)
10 25

Moderate

(qualitative)
Not Reported Not Reported

Silicon

Carbide (SiC)
10 25

Low

(qualitative)
Not Reported Not Reported

Hastelloy C-

276
10 80 < 0.1 Not Reported Not Reported

Inconel 625 10 Boiling ~0.45 Not Reported Not Reported

Note: Data for carbides in highly concentrated acids at elevated temperatures is limited in

publicly available literature. Pure Tantalum, a related material, shows excellent resistance in

sulfuric acid.[1]

Table 2: Corrosion Performance in Acidic Environments
(Hydrochloric Acid - HCl)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.firmetal.com/blog/blog-show177.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material
Concentrati
on (%)

Temperatur
e (°C)

Corrosion
Rate
(mm/year)

Pitting
Potential (V
vs. SCE)

Corrosion
Current
Density
(µA/cm²)

Tantalum (IV)

Carbide

(TaC)

20 100 < 0.1 Not Reported
Low

(qualitative)

Tungsten

Carbide (WC-

Co)

1 M (approx.

3.6%)
25 0.5 - 1.5 Not Reported 50 - 150

Titanium

Carbide (TiC)
10 25

High

(qualitative)
Not Reported Not Reported

Silicon

Carbide (SiC)
10 25

Low

(qualitative)
Not Reported Not Reported

Hastelloy C-

276
10 65 < 0.1 Not Reported Not Reported

Inconel 625 10 Boiling ~1.3 Not Reported Not Reported

Note: Pure Tantalum is known to be highly resistant to HCl at concentrations up to 30% at

temperatures below 150°C.[2]

Table 3: Corrosion Performance in Saltwater
Environments (3.5% NaCl)
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Material
Temperature
(°C)

Corrosion
Rate
(mm/year)

Pitting
Potential (V vs.
SCE)

Corrosion
Current
Density
(µA/cm²)

Tantalum (IV)

Carbide (TaC)
25

Very Low

(qualitative)
High (qualitative) ~0.0078[3]

Tungsten

Carbide (WC-

NiMo)

25 Not Reported Not Reported ~1.97

Tungsten

Carbide (WC-Co)
25 Not Reported Not Reported ~3.85

Titanium Carbide

(TiC)
25 Not Reported ~0.3 ~1.5

Silicon Carbide

(SiC)
25

Very Low

(qualitative)
> 1.0 < 0.1

Hastelloy C-276 Ambient < 0.0025 High (qualitative) Not Reported

Inconel 625 Ambient < 0.0025 High (qualitative) Not Reported

Table 4: Corrosion Performance in Alkaline
Environments (Sodium Hydroxide - NaOH)
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Material
Concentrati
on (%)

Temperatur
e (°C)

Corrosion
Rate
(mm/year)

Pitting
Potential (V
vs. SCE)

Corrosion
Current
Density
(µA/cm²)

Tantalum (IV)

Carbide

(TaC)

10 75
Low

(qualitative)
Not Reported Not Reported

Tungsten

Carbide (WC-

Co)

1 M (4%) 25
Low

(qualitative)
Not Reported

Low

(qualitative)

Titanium

Carbide (TiC)
10 25

Moderate

(qualitative)
Not Reported Not Reported

Silicon

Carbide (SiC)
10 25

Moderate

(qualitative)
Not Reported Not Reported

Hastelloy C-

276
50 121 < 0.5 Not Reported Not Reported

Inconel 625 50 100 < 0.05 Not Reported Not Reported

Note: Pure Tantalum shows good resistance to NaOH at lower concentrations and

temperatures but can be attacked at higher concentrations and temperatures.[4]

Experimental Protocols
The data presented in this guide is typically obtained through standardized electrochemical and

immersion testing methods. The following are detailed protocols for key experiments.

Potentiodynamic Polarization Testing (Based on ASTM
G59)
This electrochemical test is used to determine the corrosion rate, pitting susceptibility, and

passivation behavior of a material.

1. Test Specimen Preparation:
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The test specimen (working electrode) is typically a small, flat sample of the material with a
surface area of approximately 1 cm².
The surface is mechanically polished to a mirror finish using a succession of finer abrasive
papers (e.g., 600, 800, 1200 grit), followed by polishing with a diamond paste (e.g., 1 µm) to
ensure a reproducible surface condition.
The polished specimen is cleaned ultrasonically in ethanol or acetone and then rinsed with
deionized water.
The specimen is mounted in an electrode holder, exposing only the polished surface to the
electrolyte.

2. Electrochemical Cell Setup:

A standard three-electrode electrochemical cell is used, consisting of the working electrode
(the test specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE or
Ag/AgCl), and a counter electrode (e.g., platinum or graphite).
The cell is filled with the desired corrosive electrolyte (e.g., 3.5% NaCl solution, 1M H₂SO₄).
The solution is typically deaerated by purging with an inert gas (e.g., nitrogen or argon) for at
least 30 minutes before and during the experiment to remove dissolved oxygen, which can
influence the corrosion process.
The temperature of the electrolyte is controlled using a water bath or a temperature-
controlled cell.

3. Measurement Procedure:

The open-circuit potential (OCP) is monitored until a stable value is reached (typically for 1
hour).
The potentiodynamic scan is initiated from a potential cathodic (more negative) to the OCP
(e.g., -250 mV vs. OCP) and scanned in the anodic (more positive) direction at a slow,
constant scan rate (e.g., 0.167 mV/s or 1 mV/s).
The scan is continued to a predetermined potential or until a significant increase in current
density is observed, indicating pitting or transpassive dissolution.
For cyclic polarization, the scan direction is reversed at a vertex potential, and the scan
proceeds back to the initial potential.

4. Data Analysis:

The corrosion potential (Ecorr) and corrosion current density (icorr) are determined from the
Tafel extrapolation of the polarization curve.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The corrosion rate is calculated from the icorr value using Faraday's law.
The pitting potential (Epit) is identified as the potential at which a sharp and sustained
increase in current density occurs.
The formation and stability of a passive film are assessed by the presence of a passive
region (a range of potentials with low, stable current density).

Electrochemical Impedance Spectroscopy (EIS)
EIS is a non-destructive technique that provides information about the corrosion mechanism

and the properties of the protective passive film.

1. Test Setup:

The specimen preparation and electrochemical cell setup are the same as for
potentiodynamic polarization.

2. Measurement Procedure:

The system is allowed to stabilize at the OCP.
A small amplitude sinusoidal AC voltage (e.g., 10 mV) is applied to the working electrode at a
range of frequencies (e.g., from 100 kHz down to 10 mHz).
The resulting AC current response and the phase shift between the voltage and current are
measured at each frequency.

3. Data Analysis:

The impedance data is typically presented as Nyquist and Bode plots.
The data is fitted to an equivalent electrical circuit model to extract quantitative parameters
related to the corrosion process, such as the polarization resistance (Rp), which is inversely
proportional to the corrosion rate, and the capacitance of the passive film.

Immersion Corrosion Testing (Based on ASTM G31)
This is a simple, long-term test to determine the average corrosion rate of a material in a

specific environment.

1. Specimen Preparation:

Specimens of known surface area are cleaned and weighed accurately.
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2. Test Procedure:

The specimens are fully immersed in the corrosive solution in a suitable container.
The test is conducted for a predetermined duration (e.g., 24 hours, 30 days, or longer) at a
constant temperature.
The corrosive solution may be stagnant or agitated, and the test can be conducted with or
without aeration, depending on the desired conditions.

3. Evaluation:

After the exposure period, the specimens are removed, carefully cleaned to remove
corrosion products, and reweighed.
The weight loss is used to calculate the average corrosion rate in mm/year or mils per year
(mpy).
The surface of the specimens is also visually and microscopically examined for signs of
localized corrosion, such as pitting or crevice corrosion.

Visualizing Experimental Workflows and Material
Selection
To better understand the processes involved in corrosion testing and material selection, the

following diagrams are provided.
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Caption: Workflow for a typical electrochemical corrosion test.
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Caption: Logical flow for selecting corrosion-resistant materials.

In conclusion, Tantalum(IV) carbide demonstrates excellent corrosion resistance in a variety

of aggressive environments, often outperforming other hard materials and even some

superalloys. However, material selection should always be based on a holistic evaluation of

performance data, mechanical requirements, and economic considerations specific to the

intended application. The data and protocols provided in this guide serve as a valuable

resource for making these critical decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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